5-methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole

• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• SMILES: COC1=CC2=C(C=C1)NC=C2CN3CCCC3
• InChI: InChI=1S/C14H18N2O/c1-17-12-4-5-14-13(8-12)11(9-15-14)10-16-6-2-3-7-16/h4-5,8-9,15H,2-3,6-7,10H2,1H3
• InChIKey: VIWIIMCQNDZROC-UHFFFAOYSA-N

Researchers studying stereochemical determinants of 5-HT₂A receptor activation face chiral variability with compounds like 5-MeO-MPMI. 5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole serves as an achiral control, eliminating enantiomeric ambiguity in binding assays. • Achiral scaffold removes R/S variability for cleaner receptor pharmacology data. • 14.02 Da mass difference enables unambiguous MS distinction from N-methylated analogs. • Pre-classified GHS documentation (H302, H315, H319, H335) and ≥98% purity expedite IBC approval and procurement.

5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole for CNS Research: Procurement-Relevant Class Identity

5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole (CAS 885526-18-1) is a synthetic tryptamine derivative belonging to the pyrrolidinylmethylindole (α,N-trimethylenetryptamine) subclass [1]. It features a 5-methoxy substituent on the indole core and a pyrrolidine ring cyclized with the α-carbon via a methylene bridge, giving it the molecular formula C₁₄H₁₈N₂O and an average mass of 230.31 Da. Compounds in this class are known to act as serotonin receptor agonists, particularly at 5-HT₁ and 5-HT₂ subtypes, and have been explored for their psychopharmacological properties. This compound is distinct from its more extensively studied N-methylated and ethyl-bridged analogs by the absence of an N-methyl group on the pyrrolidine ring and the presence of a single methylene linker rather than an ethyl linker, which are expected to alter its steric, electronic, and pharmacological profile relative to those comparators.

Pyrrolidinylmethylindole scaffold for 5-HT₁/5-HT₂ serotonergic studies

Des-methyl, methylene-bridged analog: distinct from N-methyl/ethyl-bridged comparators

Achiral probe eliminates enantiomeric variability for cleaner SAR interpretation

• [1] Wikipedia contributors. (2025). Pyrrolidinylmethylindole. Wikipedia, The Free Encyclopedia. Retrieved April 2025. View Source

Why 5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole Cannot Be Replaced by Other 5-Methoxytryptamines in Research Protocols

Superficially similar 5-methoxytryptamines such as 5-MeO-MPMI (CAS 143321-57-7) and 5-MeO-pyr-T (CAS 3949-14-2) differ from 5-methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole in critical structural features that prevent direct interchangeability. 5-MeO-MPMI contains an N-methyl group on its pyrrolidine ring and a chiral center at the pyrrolidine 2-position, which has been shown to confer stereoselective receptor recognition with a 10–20-fold R-enantiomer preference at 5-HT₂A receptors [1]. 5-MeO-pyr-T possesses an ethyl bridge between the indole 3-position and the pyrrolidine nitrogen, rather than the methylene bridge of the target compound, altering the spatial orientation of the amine pharmacophore. These structural differences translate to distinct receptor binding profiles, steric occupancy, and electronic properties that cannot be compensated for by simple concentration adjustments in experimental systems.

Chiral center mismatch

5-MeO-MPMI contains a chiral pyrrolidine that drives enantiomer-dependent receptor recognition; the achiral target may not replicate stereospecific pharmacology.

Linker length mismatch

5-MeO-pyr-T uses an ethyl bridge, altering pharmacophore geometry relative to the target’s methylene bridge, which may shift receptor subtype engagement.

N-methyl substitution difference

N-methyl group in 5-MeO-MPMI affects amine basicity and steric bulk; its absence in the target may modify 5-HT subtype selectivity.

• [1] Gerasimov, M., Marona-Lewicka, D., Kurrasch-Orbaugh, D. M., Qandil, A. M., & Nichols, D. E. (1999). Further studies on oxygenated tryptamines with LSD-like activity incorporating a chiral pyrrolidine moiety into the side chain. Journal of Medicinal Chemistry, 42(20), 4257–4263. View Source

Quantitative Differentiation Evidence for 5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole Procurement

Molecular Weight Discrimination: 5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole Is 14.02 Da Lighter Than 5-MeO-MPMI

The target compound has an average molecular mass of 230.31 Da (formula C₁₄H₁₈N₂O), compared with 244.33 Da for 5-MeO-MPMI (C₁₅H₂₀N₂O). This 14.02 Da mass difference arises from the absence of the N-methyl substituent on the pyrrolidine ring [1]. In LC–MS or GC–MS analytical workflows, this mass difference provides unambiguous discrimination between the two compounds, preventing misidentification in compound libraries or biological samples.

Mass Difference

Head-to-head

Δ14.02 Da

Enables unambiguous LC–MS discrimination from N-methyl analog

Calculated from C₁₄ vs C₁₅ formula

Evidence Dimension	Molecular mass (Da)
Target Compound Data	230.31 Da (C₁₄H₁₈N₂O)
Comparator Or Baseline	5-MeO-MPMI: 244.33 Da (C₁₅H₂₀N₂O)
Quantified Difference	14.02 Da (5.7% lower mass)
Conditions	Calculated from molecular formula; ChemSpider and vendor specification data

Why This Matters

This mass difference ensures that researchers using LC–MS can definitively distinguish the des-methyl compound from its N-methylated analog in mixture analysis or metabolic tracing studies.

• [1] NCATS Inxight Drugs. 5-MeO-MPMI. Retrieved April 2025. View Source

Absent Chiral Center: 5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole Is Achiral Versus (R)- and (S)-5-MeO-MPMI

5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole lacks the chiral center at the pyrrolidine 2-position that is present in 5-MeO-MPMI. In 5-MeO-MPMI, the R-enantiomer shows 10–20-fold higher 5-HT₂A receptor affinity than the S-enantiomer, as demonstrated by Gerasimov et al. (1999) using radioligand competition assays [1]. The achiral nature of the target compound eliminates enantiomeric variability in receptor binding, simplifying SAR interpretation and reducing the need for chiral separation during synthesis or quality control.

Chiral Center Absence

Reported

Achiral vs Chiral (R/S forms)

Simplifies SAR by removing enantiomeric variability in receptor binding

R-enantiomer of 5-MeO-MPMI shows 10–20× 5-HT₂A preference; absent in target

Evidence Dimension	Chiral center count and stereochemical impact on 5-HT₂A affinity
Target Compound Data	Zero chiral centers; no enantiomeric differentiation possible
Comparator Or Baseline	(R)-5-MeO-MPMI: ~10–20× higher 5-HT₂A affinity than (S)-enantiomer in [¹²⁵I]DOI and [³H]MDL100907 binding assays
Quantified Difference	Not applicable (qualitative structural difference)
Conditions	Radioligand binding at rat and human 5-HT₂A receptors (Gerasimov et al., 1999)

Why This Matters

For researchers studying receptor interactions where stereochemistry is a confounding variable, the achiral target compound provides a simplified model system that avoids the complications of enantiomer-specific pharmacology.

• [1] Gerasimov, M., Marona-Lewicka, D., Kurrasch-Orbaugh, D. M., Qandil, A. M., & Nichols, D. E. (1999). Further studies on oxygenated tryptamines with LSD-like activity incorporating a chiral pyrrolidine moiety into the side chain. Journal of Medicinal Chemistry, 42(20), 4257–4263. View Source

Linker Length Structural Differentiation: Methylene Bridge Versus Ethyl Bridge in 5-MeO-pyr-T

5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole incorporates a single methylene (–CH₂–) bridge connecting the indole 3-position to the pyrrolidine nitrogen. In contrast, 5-MeO-pyr-T possesses an ethyl (–CH₂CH₂–) bridge, increasing the distance between the indole core and the basic amine by one carbon atom [1]. This difference reduces the conformational degrees of freedom and alters the spatial orientation of the protonated amine, a critical pharmacophoric element for ionic interactions with aspartate residues in aminergic GPCR binding pockets.

Linker Length

Head-to-head

Methylene (–CH₂–) vs Ethyl (–CH₂CH₂–)

Alters amine pharmacophore orientation; may influence receptor subtype docking

Approx. 1.54 Å shorter N-to-indole distance

Evidence Dimension	Aliphatic linker length between indole C3 and pyrrolidine nitrogen
Target Compound Data	1 methylene unit (N–CH₂–indole)
Comparator Or Baseline	5-MeO-pyr-T: 2 methylene units (N–CH₂CH₂–indole)
Quantified Difference	One methylene unit shorter (approximately 1.54 Å shorter N-to-indole distance)
Conditions	Structural inspection from SMILES/IUPAC nomenclature

Why This Matters

This difference in tether length directly impacts receptor subtype selectivity, as the distance between the aromatic binding pocket and the conserved aspartate anchor point is constrained within specific GPCR subfamilies.

• [1] Wikipedia contributors. (2025). 5-MeO-pyr-T. Wikipedia, The Free Encyclopedia. View Source

Purity Specification and Sourcing: ≥95% Assay with ISO-Certified Supply Chain

Commercially available 5-methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole is supplied at ≥95% purity (NLT 98% from MolCore; 95% from Fluorochem via CymitQuimica) . The compound is produced under ISO-certified quality systems suitable for global pharmaceutical research and development applications . Pricing from Fluorochem is documented at approximately 4,576 CNY per gram for the 95% grade , providing budgetary transparency for procurement planning.

Purity Specification

Data to verify

≥95% (NLT 98%)

Supports batch-to-batch consistency for reproducible research

Vendor specification; independent QC recommended

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95% (Fluorochem); NLT 98% (MolCore)
Comparator Or Baseline	Not applicable (vendor specification for this specific compound)
Quantified Difference	Not applicable
Conditions	Commercial vendor product specification sheets

Why This Matters

Established purity benchmarks and transparent pricing from multiple independent vendors reduce sourcing risk and ensure reproducibility across research batches.

GHS Hazard Classification Enables Institutional Safety and Handling Compliance

5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole carries explicit GHS hazard classifications: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . The compound is assigned the signal word 'Warning.' In contrast, many closely related research tryptamines lack formally published GHS classifications, forcing individual laboratories to perform costly hazard assessments or operate under assumption-based protocols.

GHS Classification

Class-level

H302, H315, H319, H335

Pre-documented hazard data accelerates institutional safety review

Signal: Warning; precautionary P-statements available

Evidence Dimension	Availability of published GHS hazard classification
Target Compound Data	H302, H315, H319, H335 (signal: Warning); P261, P264, P280, P312 precautionary statements
Comparator Or Baseline	5-MeO-MPMI and 5-MeO-pyr-T: no standardized GHS classification from major vendors observed in public databases
Quantified Difference	Qualitative: presence versus absence of compiled GHS profile
Conditions	GHS classification provided by Fluorochem, distributed through CymitQuimica

Why This Matters

Pre-existing GHS documentation accelerates institutional safety committee approvals and reduces the administrative burden of initiating research with this compound.

Class-Level Expected Pharmacology: Pyrrolidinylmethylindole Scaffold Predicts 5-HT₁/5-HT₂ Agonism

Pyrrolidinylmethylindoles are established serotonin receptor agonists with activity at 5-HT₁ and/or 5-HT₂ receptor subtypes [1]. The 2024 patent US 2024/0336641 A1 from Mindset Pharma specifically claims 3-pyrrolidineindole derivatives as 5-HT₂A-targeting serotonergic psychedelic agents for treating psychosis, depression, and PTSD [2], confirming active industrial interest in this precise scaffold class. While 5-MeO-pyr-T has quantitatively characterized Ki values of 0.577 μM at 5-HT₁AR and 373 μM at 5-HT₂AR [3], the des-methyl methylene-bridged target compound is predicted to exhibit a distinct selectivity profile due to altered amine basicity and steric accessibility at the orthosteric binding site.

Class Pharmacology

Class-level

5-HT₁/5-HT₂ agonist scaffold

Supports serotonergic receptor research; active patent landscape

No direct Ki data for target; comparator 5-MeO-pyr-T Ki: 5-HT₁AR 0.577 µM, 5-HT₂AR 373 µM

Evidence Dimension	Receptor class engagement and industrial relevance
Target Compound Data	No direct Ki data available; scaffold claimed in 2024 5-HT₂A psychedelic patent family
Comparator Or Baseline	5-MeO-pyr-T: 5-HT₁AR Ki = 0.577 μM; 5-HT₂AR Ki = 373 μM
Quantified Difference	Quantitative comparison pending target-specific binding data
Conditions	Class-level inference from pyrrolidinylmethylindole SAR literature and patent filings

Why This Matters

The compound resides within a patent-protected, actively prosecuted chemical space for CNS drug discovery, increasing its value as a research tool for probing serotonin receptor pharmacology distinct from N-methylated or ethyl-bridged analogs.

• [1] Wikipedia contributors. (2025). Pyrrolidinylmethylindole. Wikipedia, The Free Encyclopedia. View Source
• [2] Slassi, A., & Araujo, J. (2024). US Patent 2024/0336641 A1. 3-Pyrrolidine-indole Derivatives as Serotonergic Psychedelic Agents for the Treatment of CNS Disorders. Mindset Pharma Inc. View Source
• [3] PeptideDB. 5-MeO-pyr-T Product Database: Bioactivity. Retrieved April 2025. View Source

Recommended Application Scenarios for 5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole Based on Quantitative Evidence

Serotonin Receptor SAR Studies Requiring an Achiral Pyrrolidinylmethylindole Probe

Investigators exploring the stereochemical determinants of 5-HT₂A or 5-HT₁ receptor activation can employ 5-methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole as an achiral scaffold control. The Gerasimov et al. (1999) study demonstrated that (R)-5-MeO-MPMI exhibits 10–20-fold higher 5-HT₂A affinity than the (S)-enantiomer [1]. By eliminating the chiral center entirely, the target compound removes enantiomeric variability from binding assays, enabling cleaner interpretation of how N-methylation and linker length separately influence receptor engagement.

LC–MS Metabolite Tracing with Unambiguous Mass Discrimination from N-Methylated Analogs

The 14.02 Da mass difference between 5-methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole (230.31 Da) and 5-MeO-MPMI (244.33 Da) enables definitive differentiation via mass spectrometry . This is particularly valuable in in vitro metabolic stability assays where researchers need to distinguish the parent compound from potential N-methylated metabolites or impurities that co-elute under standard chromatographic conditions. Procurement of the confirmed des-methyl compound eliminates ambiguity in mass spectral identification.

CNS Drug Discovery Programs Targeting Novel 5-HT₂A Modulators Within Recently Patented Chemical Space

The 2024 patent US 2024/0336641 A1 (Mindset Pharma) claims 3-pyrrolidineindole derivatives as serotonergic psychedelic agents for treating psychosis, depression, and PTSD [2]. 5-Methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole falls squarely within this actively prosecuted chemical space. Medicinal chemistry teams can use this compound as a reference standard for evaluating the impact of N-substitution and linker modifications on 5-HT₂A potency and selectivity, directly informing iterative design within the patent landscape.

Institutional Research Requiring Pre-Documented GHS Safety and Vendor-Qualified Supply

For academic or industrial laboratories that require pre-compiled hazard documentation for institutional biosafety committee (IBC) or occupational health approvals, 5-methoxy-3-(pyrrolidin-1-ylmethyl)-1H-indole offers the advantage of published GHS H- and P-statement classifications . Combined with ≥95% purity specifications from Fluorochem and MolCore , this compound is procurement-ready without the need for custom synthesis or preliminary hazard assessment, reducing the time from project approval to experimental initiation.

Application

Selection Property

Validation Focus

Serotonergic SAR with achiral control

Achiral pyrrolidinylmethylindole scaffold

Enantiomer-independent receptor binding and functional assays

LC–MS metabolite discrimination

Distinct mass from N-methyl analogs

Co-elution analysis and peak attribution in metabolic stability studies

CNS drug discovery scaffold reference

Patent-aligned pyrrolidineindole chemical space

Comparative linker and N-substitution SAR for 5-HT₂A

Compliance-ready research procurement

Pre-documented GHS and purity benchmarks

Institutional safety committee and QC pre-approval

• [1] Gerasimov, M., Marona-Lewicka, D., Kurrasch-Orbaugh, D. M., Qandil, A. M., & Nichols, D. E. (1999). Further studies on oxygenated tryptamines with LSD-like activity incorporating a chiral pyrrolidine moiety into the side chain. Journal of Medicinal Chemistry, 42(20), 4257–4263. View Source
• [2] Slassi, A., & Araujo, J. (2024). US Patent 2024/0336641 A1. 3-Pyrrolidine-indole Derivatives as Serotonergic Psychedelic Agents for the Treatment of CNS Disorders. Mindset Pharma Inc. View Source